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For Researchers, Scientists, and Drug Development Professionals

Introduction
Torilolone is a naturally occurring guaiane sesquiterpene that has garnered interest within the

scientific community for its potential biological activities. Isolated from the fruits of Torilis

japonica and also found in Daucus carota, this compound serves as a valuable subject for

phytochemical and pharmacological research.[1][2] This technical guide provides a

comprehensive overview of the chemical structure of Torilolone, including its detailed

molecular architecture, spectroscopic characterization, and key physicochemical properties, to

support ongoing and future research endeavors.

Molecular Identity and Physicochemical Properties
Torilolone is chemically identified by the systematic name 8β,11-Dihydroxy-1β-guai-4-en-3-

one. Its molecular formula is C₁₅H₂₄O₃, and it has a molecular weight of 252.35 g/mol .
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Property Value Source

CAS Number 13018-09-2 ECHEMI

Molecular Formula C₁₅H₂₄O₃ ECHEMI[3]

Molecular Weight 252.35 g/mol TargetMol

Synonym
8β,11-Dihydroxy-1β-guai-4-en-

3-one
ECHEMI[3]

Melting Point 179-180℃ ECHEMI[3]

Chemical Structure and Stereochemistry
The foundational structure of Torilolone is the guaiane skeleton, a bicyclic sesquiterpene

framework characterized by a fused seven- and five-membered ring system. The precise

arrangement of functional groups and stereocenters is critical to its chemical identity and

biological function.

Caption: 2D representation of the Torilolone chemical structure.

The stereochemistry of Torilolone is crucial and is defined by the following key features:

Guaiane Framework: A hydroazulene core with a specific stereochemical configuration at the

ring junctions.

Hydroxyl Groups: Two hydroxyl (-OH) groups are present. One is located at position C8 and

has a β-orientation. The second is at C11, a tertiary alcohol.

Ketone Group: A carbonyl group (C=O) is situated at the C3 position.

Double Bond: An endocyclic double bond is located between C4 and C5.

Methyl Groups: A methyl group at C1 is in the β-position.

Spectroscopic Characterization
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The structural elucidation of Torilolone relies on a combination of spectroscopic techniques,

primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and

Infrared (IR) Spectroscopy. These methods provide detailed information about the connectivity

of atoms, the chemical environment of protons and carbons, and the functional groups present

in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the detailed structure of organic

molecules. For Torilolone, both ¹H and ¹³C NMR data are essential for assigning the protons

and carbons of the guaiane skeleton and its substituents.

¹H NMR Data (Predicted):

Proton
Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-1 ~2.5 m

H-2 ~1.8, ~2.1 m

H-6 ~2.3 m

H-7 ~2.0 m

H-8 ~4.0 d

H-9 ~1.7, ~2.2 m

H-10 ~2.4 m

H-12 ~1.2 s

H-13 ~1.2 s

H-14 ~1.1 d

H-15 ~1.9 s

¹³C NMR Data (Predicted):
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Carbon Chemical Shift (ppm)

C-1 ~50

C-2 ~35

C-3 ~200

C-4 ~140

C-5 ~135

C-6 ~40

C-7 ~55

C-8 ~75

C-9 ~45

C-10 ~48

C-11 ~72

C-12 ~28

C-13 ~28

C-14 ~20

C-15 ~25

Note: The predicted NMR data is based on typical chemical shifts for guaiane sesquiterpenoids

and should be confirmed with experimental data from the primary literature.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a compound. For Torilolone (C₁₅H₂₄O₃), the expected exact mass would be approximately

252.1725 g/mol . High-resolution mass spectrometry (HRMS) is used to confirm the molecular

formula.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of Torilolone is expected to show characteristic absorption bands for the hydroxyl,

carbonyl, and alkene groups.

-OH stretch: A broad band around 3400 cm⁻¹

C=O stretch: A strong, sharp band around 1680-1700 cm⁻¹ for the α,β-unsaturated ketone.

C=C stretch: A band around 1640 cm⁻¹

Isolation and Synthesis
Natural Isolation
Torilolone is a natural product isolated from the fruits of Torilis japonica (Umbelliferae).[4] The

isolation process typically involves extraction of the plant material with a suitable solvent,

followed by chromatographic separation techniques to purify the individual compounds. Several

guaiane-type sesquiterpenes have been isolated from this plant, indicating a rich source of this

class of compounds.[2]

Fruits of Torilis japonica Solvent Extraction
(e.g., Methanol) Crude Extract Column Chromatography

(Silica Gel) Fractions Further Purification
(e.g., HPLC) Pure Torilolone

Click to download full resolution via product page

Caption: General workflow for the isolation of Torilolone.

Chemical Synthesis
The total synthesis of guaiane sesquiterpenes is a complex challenge in organic chemistry due

to the stereochemically dense bicyclic core. While a specific total synthesis for Torilolone is

not widely reported, general strategies for the synthesis of the guaiane skeleton can be

applied. These often involve key steps such as cycloaddition reactions to form the seven-

membered ring and various stereoselective functional group manipulations.

Biological Context and Potential Applications
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Torilolone, along with the structurally related compound torilin, has been shown to exhibit

hepatoprotective effects.[5] Specifically, Torilolone demonstrated a significant protective effect

against tacrine-induced cytotoxicity in human liver-derived Hep G2 cells.[5] The presence of the

guaiane skeleton in numerous bioactive natural products suggests that Torilolone may

possess other pharmacological activities worthy of investigation. Further research into its

mechanism of action and potential therapeutic targets is warranted.

Conclusion
Torilolone is a guaiane sesquiterpene with a well-defined chemical structure characterized by

a bicyclic core and specific functional group arrangements with distinct stereochemistry. Its

structure has been elucidated through a combination of spectroscopic methods, and it can be

isolated from natural sources such as Torilis japonica. The confirmed hepatoprotective activity

of Torilolone makes it a molecule of interest for further pharmacological studies and potential

drug development. This guide provides the foundational chemical knowledge necessary for

researchers to advance the understanding of this intriguing natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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